N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6-diamine
Overview
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6-diamine can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.
Reduction: It can also be reduced to form different reduction products.
Substitution: The compound can undergo substitution reactions where one or more of its atoms are replaced by other atoms or groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different quinazoline derivatives, while reduction may produce amine derivatives .
Scientific Research Applications
N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6-diamine has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential therapeutic applications in treating various diseases.
Industry: It is used in the development of new materials and chemical processes
Mechanism of Action
The mechanism by which N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6-diamine exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological responses, such as inhibition of enzyme activity or modulation of cellular signaling pathways .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to N2,N2-dimethyl-5,6,7,8-tetrahydroquinazoline-2,6-diamine include:
2,4-diamino-6-dimethylamino-1,3,5-triazine:
Quinazoline derivatives: A class of compounds with similar structural features and potential biological activities.
Uniqueness
This compound is unique due to its specific molecular structure, which imparts distinct chemical and biological properties.
Properties
CAS No. |
1824124-71-1 |
|---|---|
Molecular Formula |
C10H16N4 |
Molecular Weight |
192.3 |
Purity |
95 |
Origin of Product |
United States |
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